Cas no 2098037-53-5 (methyl 6-cyclopropylpyrimidine-4-carboxylate)

• Product Name: methyl 6-cyclopropylpyrimidine-4-carboxylate
• CAS No: 2098037-53-5
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 5727691
• PubChem ID: 122239239
• Update Time: 2025-10-19

methyl 6-cyclopropylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-cyclopropylpyrimidine-4-carboxylate

• Inchi： 1S/C9H10N2O2/c1-13-9(12)8-4-7(6-2-3-6)10-5-11-8/h4-6H,2-3H2,1H3
• InChI Key： FICAYGMMLVQRAF-UHFFFAOYSA-N
• SMILES： C1=NC(C2CC2)=CC(C(OC)=O)=N1

Additional information on methyl 6-cyclopropylpyrimidine-4-carboxylate

Exploring Methyl 6-Cyclopropylpyrimidine-4-Carboxylate (CAS No. 2098037-53-5): Properties, Applications, and Innovations

In the realm of fine chemicals and pharmaceutical intermediates, methyl 6-cyclopropylpyrimidine-4-carboxylate (CAS No. 2098037-53-5) has garnered significant attention for its unique structural features and versatile applications. This compound, characterized by its pyrimidine core and cyclopropyl substituent, serves as a pivotal building block in drug discovery, agrochemical synthesis, and material science. Its molecular formula and ester functional group make it a valuable candidate for structure-activity relationship (SAR) studies, aligning with the growing demand for high-value heterocyclic compounds in research and industry.

The synthesis of methyl 6-cyclopropylpyrimidine-4-carboxylate typically involves multi-step organic reactions, including cyclopropanation and esterification, which are optimized for yield and purity. Researchers emphasize its role in fragment-based drug design, particularly in targeting kinases and GPCRs—a hot topic in precision medicine and cancer therapeutics. Recent publications highlight its utility in developing small-molecule inhibitors, a trend driven by the rise of AI-driven drug discovery platforms that prioritize scaffolds like pyrimidines for their binding affinity.

From an industrial perspective, the compound’s stability under ambient conditions and solubility in organic solvents facilitate its integration into scalable processes. Innovations in green chemistry have further propelled its adoption, with manufacturers exploring catalytic methods to reduce waste—a response to the global push for sustainable chemical production. Analysts note its alignment with ESG (Environmental, Social, and Governance) metrics, a key concern for investors in the life sciences sector.

Beyond pharmaceuticals, methyl 6-cyclopropylpyrimidine-4-carboxylate finds niche applications in advanced material science, such as the development of organic semiconductors and liquid crystals. Its electron-deficient pyrimidine ring enhances charge transport properties, making it relevant to optoelectronic devices—a field experiencing rapid growth due to demands for flexible electronics and IoT (Internet of Things) technologies.

Market trends indicate rising inquiries for CAS 2098037-53-5 suppliers, particularly from contract research organizations (CROs) and generic drug manufacturers. Frequently searched questions include “How to synthesize methyl 6-cyclopropylpyrimidine-4-carboxylate?” and “What are the analytical methods for purity testing?”, reflecting the compound’s technical complexity. Regulatory compliance, such as REACH and FDA guidelines, remains a critical discussion point, ensuring its safe handling and commercialization.

In summary, methyl 6-cyclopropylpyrimidine-4-carboxylate exemplifies the intersection of chemical innovation and industrial applicability. Its role in next-generation therapeutics and smart materials underscores its potential to address challenges in healthcare and technology, while sustainable synthesis methods align with circular economy principles. As research evolves, this compound is poised to remain a high-demand intermediate in the global chemical landscape.